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Cat. No.: B3029303

Disperse Red 74: A Comprehensive Technical
Guide
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Introduction

Disperse Red 74 is a monoazo dye characterized by its brilliant yellow-red to purple-sauce
color.[1][2][3] Primarily utilized in the textile industry, it is effective for dyeing polyester and its
blended fabrics, as well as acetate and triacetate fibers, through high-temperature and high-
pressure methods.[2][3] This technical guide provides an in-depth overview of the chemical and
physical properties of Disperse Red 74, along with relevant experimental protocols and a
visualization of its synthesis pathway.

Chemical and Physical Properties

Disperse Red 74 is an organic compound with the molecular formula C22H25Ns07.[1][2][4][5][6]
It is classified as a single azo dye.[2] The physical and chemical characteristics of Disperse
Red 74 are summarized in the tables below.

General and Physical Properties
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Property Value Source(s)
Purple-sauce color powder,

Appearance _ [1][2](3]
Dark reddish-brown powder

Molecular Formula C22H25Ns507 [11[2][4]1[5]16]

Molecular Weight 471.46 g/mol [2][4]5][6]

CAS Number 61703-11-5 [1][2][5][6]

Boiling Point (Calculated) 686.4 £ 55.0 °C at 760 mmHg [7]

Density (Calculated) 1.3+0.1 g/cm3 [7]

Flash Point (Calculated) 368.9+31.5°C [7]

Vapor Pressure (Calculated) 0.0 £ 2.1 mmHg at 25°C [7]

Index of Refraction
1.592 [7]

(Calculated)

Solubility and Spectral Properties

Property Value Source(s)
Soluble in ethanol and

Solubility acetone. Limited water [1112][3][5]

solubility (0.1 g/L).

Maximum Absorption

Wavelength (Amax)

496 nm

[1]

LogP (Calculated)

4.12

[7]

Experimental Protocols

Detailed experimental protocols for the determination of the specific physical properties of

Disperse Red 74 are not readily available in the public domain. However, standardized

methods for the analysis of azo dyes and disperse dyes are well-established.

Melting Point Determination (General Procedure)
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The melting point of a solid organic compound can be determined using a capillary melting
point apparatus.

o Sample Preparation: A small amount of the dry Disperse Red 74 powder is packed into a
capillary tube, which is sealed at one end. The sample height in the tube should be
approximately 1-2 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to a thermometer.

o Heating: The sample is heated at a slow, controlled rate.

o Observation: The temperature at which the solid first begins to melt and the temperature at
which the entire sample becomes a liquid are recorded as the melting range. A sharp melting
range (0.5-1.0 °C) is indicative of a pure compound.

UV-Vis Spectroscopy (General Procedure)

The maximum absorption wavelength (Amax) of Disperse Red 74 can be determined using a
UV-Vis spectrophotometer.

e Solution Preparation: A dilute solution of Disperse Red 74 is prepared by dissolving a
precisely weighed sample in a suitable solvent, such as ethanol or acetone, in a volumetric
flask.

¢ Instrument Setup: The spectrophotometer is calibrated using a reference cuvette containing
the pure solvent.

e Measurement: The sample solution is placed in a cuvette, and the absorbance is measured
over a range of wavelengths (e.g., 300-700 nm).

o Data Analysis: The wavelength at which the maximum absorbance occurs is identified as the
Amax.

Synthesis of Disperse Red 74

The synthesis of Disperse Red 74 is a two-step process involving diazotization followed by an
azo coupling reaction.
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o Diazotization: 4-Nitrobenzenamine is treated with an acidic solution of sodium nitrite at a low
temperature (0-5 °C) to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with 3-Acetamido-N,N-bis(2-
acetoxyethyl)benzeneamine. This coupling reaction yields the final Disperse Red 74 dye.

The workflow for the synthesis of Disperse Red 74 is illustrated in the diagram below.

Step 1: Diazotization

NaNO2, HCI

4-Nitrobenzenamine e > (i .
Diazonium Salt

Coupling Reaction

Step 2: Azo Coupling

\ A

@-Acetamido-N,N-bis(z-acetoxyethyl)benzeneamine) g Disperse Red 74

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Red 74.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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